molecular formula C12H17NO2 B3891855 N-[1-(6,6-dimethyl-3-oxobicyclo[3.1.0]hex-2-ylidene)ethyl]acetamide

N-[1-(6,6-dimethyl-3-oxobicyclo[3.1.0]hex-2-ylidene)ethyl]acetamide

Cat. No. B3891855
M. Wt: 207.27 g/mol
InChI Key: HBRUIULKBDKADW-UXBLZVDNSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[1-(6,6-dimethyl-3-oxobicyclo[3.1.0]hex-2-ylidene)ethyl]acetamide, also known as DEA, is a synthetic compound that has been studied for its potential as a pharmaceutical drug. DEA is a derivative of bicyclic ketone, which has been shown to exhibit a range of biological activities. In

Mechanism of Action

The mechanism of action of N-[1-(6,6-dimethyl-3-oxobicyclo[3.1.0]hex-2-ylidene)ethyl]acetamide is not fully understood, but it is believed to involve the inhibition of the NF-κB pathway, which plays a critical role in the regulation of inflammation and cell survival. This compound may also interact with other signaling pathways, such as the MAPK pathway, to exert its biological effects.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects, including anti-inflammatory, analgesic, and anticancer activities. In animal models, this compound has been shown to reduce pain and inflammation, and induce apoptosis in cancer cells. However, the exact mechanisms by which this compound exerts these effects are still being investigated.

Advantages and Limitations for Lab Experiments

One advantage of using N-[1-(6,6-dimethyl-3-oxobicyclo[3.1.0]hex-2-ylidene)ethyl]acetamide in lab experiments is its high purity and reliability. The synthesis method for this compound has been optimized for high yield and purity, making it a reliable source of this compound for research purposes. However, one limitation of using this compound in lab experiments is its potential toxicity. While this compound has been shown to be relatively safe in animal models, further studies are needed to determine its safety and efficacy in humans.

Future Directions

There are several future directions for research on N-[1-(6,6-dimethyl-3-oxobicyclo[3.1.0]hex-2-ylidene)ethyl]acetamide. One area of interest is the development of new synthetic methods for this compound that are more efficient and cost-effective. Another area of interest is the investigation of the potential therapeutic applications of this compound in humans, particularly as an anti-inflammatory and analgesic agent. Further studies are also needed to determine the safety and efficacy of this compound in humans, and to identify any potential side effects or toxicities associated with its use.
In conclusion, this compound is a synthetic compound that has been studied for its potential as a pharmaceutical drug. Its synthesis method has been optimized for high yield and purity, making it a reliable source of this compound for research purposes. This compound has been shown to exhibit a range of biological activities, including anti-inflammatory, analgesic, and anticancer activities. However, further studies are needed to fully understand the mechanisms by which this compound exerts its effects, and to determine its safety and efficacy in humans.

Scientific Research Applications

N-[1-(6,6-dimethyl-3-oxobicyclo[3.1.0]hex-2-ylidene)ethyl]acetamide has been studied for its potential as a pharmaceutical drug, specifically as an anti-inflammatory and analgesic agent. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce pain in animal models. This compound has also been studied for its potential as an anticancer agent, as it has been shown to induce apoptosis in cancer cells.

properties

IUPAC Name

N-[(1Z)-1-(6,6-dimethyl-3-oxo-2-bicyclo[3.1.0]hexanylidene)ethyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H17NO2/c1-6(13-7(2)14)10-9(15)5-8-11(10)12(8,3)4/h8,11H,5H2,1-4H3,(H,13,14)/b10-6+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HBRUIULKBDKADW-UXBLZVDNSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=C1C2C(C2(C)C)CC1=O)NC(=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C/C(=C/1\C2C(C2(C)C)CC1=O)/NC(=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H17NO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

207.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
N-[1-(6,6-dimethyl-3-oxobicyclo[3.1.0]hex-2-ylidene)ethyl]acetamide
Reactant of Route 2
Reactant of Route 2
N-[1-(6,6-dimethyl-3-oxobicyclo[3.1.0]hex-2-ylidene)ethyl]acetamide
Reactant of Route 3
N-[1-(6,6-dimethyl-3-oxobicyclo[3.1.0]hex-2-ylidene)ethyl]acetamide
Reactant of Route 4
Reactant of Route 4
N-[1-(6,6-dimethyl-3-oxobicyclo[3.1.0]hex-2-ylidene)ethyl]acetamide
Reactant of Route 5
N-[1-(6,6-dimethyl-3-oxobicyclo[3.1.0]hex-2-ylidene)ethyl]acetamide
Reactant of Route 6
N-[1-(6,6-dimethyl-3-oxobicyclo[3.1.0]hex-2-ylidene)ethyl]acetamide

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